Cas no 1006954-34-2 (4-[(4-ethylbenzyl)amino]-1-methyl-1H-pyrazole-5-carboxylic acid)

• Product Name: 4-[(4-ethylbenzyl)amino]-1-methyl-1H-pyrazole-5-carboxylic acid
• CAS No: 1006954-34-2
• MF: C₁₄H₁₇N₃O₂
• MW: 259.303683042526
• CID: 5156138
• Update Time: 2025-06-12

4-[(4-ethylbenzyl)amino]-1-methyl-1H-pyrazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-[(4-ethylbenzyl)amino]-1-methyl-1H-pyrazole-5-carboxylic acid
• 1H-Pyrazole-5-carboxylic acid, 4-[[(4-ethylphenyl)methyl]amino]-1-methyl-

• Inchi： 1S/C14H17N3O2/c1-3-10-4-6-11(7-5-10)8-15-12-9-16-17(2)13(12)14(18)19/h4-7,9,15H,3,8H2,1-2H3,(H,18,19)
• InChI Key： BIIARXUGYHKYKR-UHFFFAOYSA-N
• SMILES： N1(C)C(C(O)=O)=C(NCC2=CC=C(CC)C=C2)C=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives

Additional information on 4-[(4-ethylbenzyl)amino]-1-methyl-1H-pyrazole-5-carboxylic acid

Recent Advances in the Study of 4-[(4-ethylbenzyl)amino]-1-methyl-1H-pyrazole-5-carboxylic acid (CAS: 1006954-34-2)

In recent years, the compound 4-[(4-ethylbenzyl)amino]-1-methyl-1H-pyrazole-5-carboxylic acid (CAS: 1006954-34-2) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyrazole-carboxylic acid scaffold, has shown promising potential in various therapeutic applications, particularly in the modulation of specific biological pathways. The following research brief aims to synthesize the latest findings related to this compound, highlighting its chemical properties, biological activities, and potential clinical applications.

The structural uniqueness of 4-[(4-ethylbenzyl)amino]-1-methyl-1H-pyrazole-5-carboxylic acid lies in its pyrazole core, which is substituted with an ethylbenzylamino group and a carboxylic acid moiety. This configuration imparts distinct physicochemical properties, such as moderate solubility in aqueous solutions and stability under physiological conditions. Recent studies have focused on optimizing the synthesis of this compound to improve yield and purity, which are critical for its application in drug development. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to confirm its structural integrity and purity.

From a biological perspective, this compound has demonstrated notable activity as an inhibitor of specific enzymes involved in inflammatory and oncogenic pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry revealed that 4-[(4-ethylbenzyl)amino]-1-methyl-1H-pyrazole-5-carboxylic acid exhibits potent inhibitory effects on cyclooxygenase-2 (COX-2), an enzyme implicated in inflammation and cancer progression. The study utilized in vitro assays and molecular docking simulations to elucidate the binding interactions between the compound and the COX-2 active site, providing a mechanistic basis for its inhibitory activity.

Further investigations have explored the compound's potential in targeting other biological targets. A preprint article from BioRxiv (2024) reported that derivatives of 4-[(4-ethylbenzyl)amino]-1-methyl-1H-pyrazole-5-carboxylic acid showed affinity for G-protein-coupled receptors (GPCRs) associated with metabolic disorders. These findings suggest a broader therapeutic scope for this compound, warranting further preclinical evaluation. Additionally, computational studies have predicted favorable pharmacokinetic properties, such as oral bioavailability and low toxicity, which are encouraging for its development as a drug candidate.

Despite these promising results, challenges remain in translating the compound's in vitro efficacy into clinical applications. Issues such as metabolic stability, off-target effects, and formulation optimization need to be addressed. Collaborative efforts between academic researchers and pharmaceutical companies are underway to overcome these hurdles. For example, a recent partnership between a leading biotech firm and a university research team aims to develop prodrug versions of 4-[(4-ethylbenzyl)amino]-1-methyl-1H-pyrazole-5-carboxylic acid to enhance its bioavailability and therapeutic index.

In conclusion, 4-[(4-ethylbenzyl)amino]-1-methyl-1H-pyrazole-5-carboxylic acid (CAS: 1006954-34-2) represents a compelling case study in the intersection of chemical synthesis and biological application. Its multifaceted activity and structural versatility make it a valuable scaffold for further drug discovery efforts. Continued research, particularly in vivo studies and clinical trials, will be essential to fully realize its therapeutic potential. This brief underscores the importance of interdisciplinary collaboration in advancing such compounds from bench to bedside.